2-chloro-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)-5-(trifluoromethyl)benzenesulfonamide
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Description
2-chloro-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)-5-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H13ClF3N3O3S and its molecular weight is 395.78. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has shown that derivatives of pyrimidinyl benzenesulfonamides, including compounds similar to the specified chemical, have been synthesized and evaluated for various biological activities. For instance, a study by Ranganatha et al. (2018) explored the synthesis of 5‑bromo‑2-chloropyrimidin-4-amine derivatives, assessing their antibacterial and antifungal activities. These compounds, including N-(5‑bromo‑2‑chloro‑pyrimidin-4-yl)-4-methyl-benzenesulfonamide, demonstrated significant antimicrobial activity against pathogenic bacterial and fungal strains (Ranganatha et al., 2018).
Antitumor Evaluation
Studies have also investigated the antitumor potential of pyrimidinyl benzenesulfonamide derivatives. Tomorowicz et al. (2020) synthesized novel benzenesulfonamides and evaluated their cytotoxic activity against various cancer cell lines. The study found that certain compounds exhibited significant cytotoxic activity and selectivity against colon, breast, and cervical cancer cell lines (Tomorowicz et al., 2020).
Antimicrobial Activity
Further research by Sarvaiya et al. (2019) focused on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds. The antimicrobial activity of these compounds against various bacteria and fungi was evaluated, highlighting the potential of pyrimidinyl benzenesulfonamide derivatives in antimicrobial applications (Sarvaiya et al., 2019).
Inhibitors of Human Carbonic Anhydrases
Matulis et al. (2013) designed and synthesized a series of pyrimidinylthioacetyl benzenesulfonamides, investigating their binding affinities as inhibitors of human carbonic anhydrase isozymes. This study revealed that compounds with a chlorine atom in the benzenesulfonamide ring exhibited higher selectivity but lower binding affinity toward tested carbonic anhydrases. These findings suggest potential applications in developing inhibitors for anticancer target carbonic anhydrase isozymes (Matulis et al., 2013).
properties
IUPAC Name |
2-chloro-N-[2-(5-methyl-6-oxopyrimidin-1-yl)ethyl]-5-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClF3N3O3S/c1-9-7-19-8-21(13(9)22)5-4-20-25(23,24)12-6-10(14(16,17)18)2-3-11(12)15/h2-3,6-8,20H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJAWLUXKVCRNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CN(C1=O)CCNS(=O)(=O)C2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClF3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.